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Compound of Interest

Compound Name: Cerium citrate

Cat. No.: B1617933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cerium (III) citrate, a compound of

increasing interest in various scientific fields. This document details its chemical and physical

properties, outlines a method for its synthesis, and explores its biological significance, primarily

in the context of nanomedicine and drug delivery.

Core Properties of Cerium (III) Citrate
Cerium (III) citrate is a coordination complex formed between the trivalent cerium ion (Ce³⁺)

and the citrate anion. Its fundamental properties are summarized below.

Property Value

Chemical Formula C₆H₅CeO₇

Molecular Weight 329.22 g/mol

Appearance White powder

Solubility Soluble in water and mineral acids

Synonyms Cerous citrate, Cerium citrate
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A common method for the synthesis of cerium (III) citrate involves the reaction of cerium (III)

carbonate with citric acid. This method is advantageous as it produces cerium citrate that is

substantially free of other negative ions.

This protocol is based on the methodology described in U.S. Patent 10,138,561 B2.[1]

Materials:

Cerium (III) carbonate (hydrated or anhydrous)

Citric acid

Solvent (e.g., deionized water)

Inert atmosphere (e.g., nitrogen or argon)

Equipment:

Reaction vessel with heating and stirring capabilities

Condenser

pH meter or pH indicator strips

Filtration or centrifugation apparatus

Drying oven

Procedure:

Reaction Setup: Combine cerium (III) carbonate and citric acid in a reaction vessel

containing a suitable solvent, such as deionized water. The reaction should be conducted

under an inert atmosphere to prevent unwanted side reactions.[1]

Initial Reaction: Heat the mixture to a temperature between 60°C and 90°C with continuous

stirring for a period of 5 to 7 hours. During this phase, carbon dioxide will be produced as a

byproduct.[1]
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Cooling and Further Reaction: After the initial heating phase, cool the reaction mixture and

continue the reaction for an additional 8 to 12 hours.[1]

Isolation: The resulting cerium (III) citrate product can be isolated from the reaction mixture

using standard solid-liquid separation techniques such as filtration or centrifugation.[1]

Purification and Drying: The isolated cerium (III) citrate may be washed to remove any

unreacted starting materials or byproducts. The washed product is then dried to obtain the

final powdered form.[1]
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Workflow for the Synthesis of Cerium (III) Citrate
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Characterization of Cerium (III) Citrate and Related
Nanomaterials
The characterization of cerium (III) citrate and, more commonly, citrate-coated cerium oxide

nanoparticles, involves a variety of analytical techniques to determine their physical and

chemical properties.

Technique Information Obtained

X-ray Diffraction (XRD)
Provides information on the crystal structure and

phase purity of the material.[1]

Transmission Electron Microscopy (TEM)
Visualizes the size, morphology, and dispersion

of nanoparticles.

Fourier-Transform Infrared (FTIR) Spectroscopy

Identifies the functional groups present and

confirms the coordination of citrate to the cerium

ion.

Thermogravimetric Analysis (TGA)

Determines the thermal stability and the amount

of citrate present on the surface of

nanoparticles.

Dynamic Light Scattering (DLS)
Measures the hydrodynamic diameter and size

distribution of particles in a colloidal suspension.

Note: Much of the detailed characterization data available in the literature pertains to citrate-

coated cerium oxide nanoparticles rather than bulk cerium (III) citrate.

Biological Activity and Potential Signaling Pathways
The biological activity of cerium compounds is a subject of intense research, particularly

concerning citrate-coated cerium oxide nanoparticles (nanoceria). These nanoparticles exhibit

pro-oxidant and anti-oxidant properties, which are attributed to the reversible switching of

cerium's oxidation state between Ce³⁺ and Ce⁴⁺ on the nanoparticle surface. This redox

activity is central to their biological effects.
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While specific signaling pathways for cerium (III) citrate are not well-defined in the literature, the

known biological effects of citrate-coated nanoceria suggest potential mechanisms of action,

primarily related to the modulation of oxidative stress.

Citrate-coated nanoceria have demonstrated antimicrobial activity against various bacterial and

fungal strains.[2][3] The proposed mechanism involves the generation of reactive oxygen

species (ROS) that induce oxidative stress in microbial cells, leading to cell damage and death.

[3][4]

Conversely, in mammalian cells, nanoceria can act as a regenerative antioxidant, scavenging

ROS and protecting cells from oxidative damage. This dual role is highly dependent on the

microenvironment.

Below is a conceptual diagram illustrating the proposed mechanism of action for citrate-coated

cerium oxide nanoparticles in modulating cellular oxidative stress.
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Proposed Mechanism of Citrate-Coated Nanoceria in Oxidative Stress Modulation
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Applications in Drug Development
The unique properties of cerium-based compounds, particularly in nanoparticle form, have

opened avenues for their use in drug development. Citrate-coated nanoceria are being

explored as drug delivery vehicles due to their biocompatibility and ability to be functionalized.

Their antioxidant properties may also offer therapeutic benefits in diseases associated with

oxidative stress, such as neurodegenerative disorders and inflammatory conditions.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

biological activities and proposed mechanisms are largely based on research on citrate-coated

cerium oxide nanoparticles, and further research is needed to fully elucidate the specific roles

and pathways of bulk cerium (III) citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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